Cas no 1251923-06-4 (Pyridine, 3-(bromomethyl)-2-chloro-5-nitro-)

• Product Name: Pyridine, 3-(bromomethyl)-2-chloro-5-nitro-
• CAS No: 1251923-06-4
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 5216651
• Update Time: 2025-05-24

Pyridine, 3-(bromomethyl)-2-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-2-chloro-5-nitropyridine
• Pyridine, 3-(bromomethyl)-2-chloro-5-nitro-

• Inchi： 1S/C6H4BrClN2O2/c7-2-4-1-5(10(11)12)3-9-6(4)8/h1,3H,2H2
• InChI Key： ASQYIXLIIATUMQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on Pyridine, 3-(bromomethyl)-2-chloro-5-nitro-

Pyridine, 3-(bromomethyl)-2-chloro-5-nitro-

Pyridine, 3-(bromomethyl)-2-chloro-5-nitro- (CAS No. 1251923-06-4) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the family of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring with three substituents: a bromomethyl group at position 3, a chlorine atom at position 2, and a nitro group at position 5. These substituents significantly influence the compound's reactivity, stability, and electronic properties.

The synthesis of Pyridine, 3-(bromomethyl)-2-chloro-5-nitro- involves a series of carefully controlled reactions. The starting material is typically pyridine itself, which undergoes nitration to introduce the nitro group at position 5. Subsequent chlorination and bromination steps are then performed to install the chlorine and bromomethyl groups at positions 2 and 3, respectively. The exact conditions for these reactions, including temperature, pressure, and catalysts, are critical to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of Pyridine derivatives in drug discovery. For instance, researchers have explored the use of nitro-substituted pyridines as inhibitors of certain enzymes involved in cancer progression. The presence of the nitro group in Pyridine, 3-(bromomethyl)-2-chloro-5-nitro- makes it particularly interesting for such applications due to its ability to modulate enzyme activity through specific interactions.

In addition to its role in pharmaceuticals, this compound has shown promise in materials science. The combination of electron-withdrawing groups (such as nitro and chlorine) and an electron-donating bromomethyl group creates a unique electronic environment within the molecule. This property has led to investigations into its use as a precursor for advanced materials like conductive polymers and coordination complexes.

From an environmental perspective, understanding the behavior of Pyridine derivatives in natural systems is crucial. Recent research has focused on the degradation pathways of nitro-substituted pyridines under various environmental conditions. Results indicate that these compounds can undergo microbial degradation under anaerobic conditions, which is an important consideration for their safe disposal and environmental impact assessment.

The chemical stability of Pyridine, 3-(bromomethyl)-2-chloro-5-nitro- is another area of active research. Studies have shown that the compound exhibits good thermal stability up to certain temperatures before undergoing decomposition. This property makes it suitable for applications that require high-temperature stability without significant loss of functionality.

In conclusion, Pyridine, 3-(bromomethyl)-2-chloro-5-nitro- (CAS No. 1251923-06-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research in drug development, materials science, and environmental chemistry. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.